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Compound of Interest

Compound Name: N-(4-ethoxyphenyl)isonicotinamide

Cat. No.: B291306 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the chemical structure, IUPAC

nomenclature, and synthetic methodology for N-(4-ethoxyphenyl)isonicotinamide. The

information is curated for professionals in the fields of chemical research and pharmaceutical

development.

Chemical Structure and IUPAC Name
N-(4-ethoxyphenyl)isonicotinamide is a chemical compound consisting of an isonicotinamide

moiety linked to a 4-ethoxyphenyl group via an amide bond. The isonicotinamide part is a

pyridine ring substituted with a carboxamide group at the 4-position. The 4-ethoxyphenyl group

is a benzene ring substituted with an ethoxy group at the 4-position, which is attached to the

nitrogen of the amide.

The systematic and preferred IUPAC name for this compound is N-(4-ethoxyphenyl)pyridine-4-

carboxamide.[1][2][3]

Below is a two-dimensional representation of the chemical structure:

Caption: 2D Chemical Structure of N-(4-ethoxyphenyl)isonicotinamide
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Specific experimental data for N-(4-ethoxyphenyl)isonicotinamide is not readily available in

the surveyed literature. However, the table below summarizes key properties of its constituent

precursors, isonicotinic acid and 4-ethoxyaniline, which can provide an estimation of the

properties of the final compound.

Property Isonicotinic Acid 4-Ethoxyaniline

Molecular Formula C₆H₅NO₂ C₈H₁₁NO

Molar Mass ( g/mol ) 123.11 137.18

Melting Point (°C) 317 2.5-4.5

Boiling Point (°C) Sublimes 232

pKa 4.96 5.25 (of conjugate acid)

Data sourced from publicly available chemical databases.

Experimental Protocols: Synthesis of N-(4-
ethoxyphenyl)isonicotinamide
While a specific protocol for the synthesis of N-(4-ethoxyphenyl)isonicotinamide has not

been detailed in the reviewed literature, a general and robust method for its preparation is

through the amide coupling of isonicotinic acid and 4-ethoxyaniline. This reaction is typically

facilitated by a coupling agent to activate the carboxylic acid.

Representative Amide Coupling Protocol:

This protocol is based on established methods for amide bond formation using carbodiimide

coupling agents.[4]

Materials:

Isonicotinic acid

4-Ethoxyaniline (p-phenetidine)

1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)
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Hydroxybenzotriazole (HOBt)

N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA)

Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

In a clean, dry round-bottom flask, dissolve isonicotinic acid (1.0 equivalent) in anhydrous

DCM or DMF.

To this solution, add 4-ethoxyaniline (1.0-1.1 equivalents), HOBt (0.1-1.0 equivalent), and

DIPEA or TEA (2.0-3.0 equivalents).

Stir the mixture at room temperature for 10-15 minutes.

Cool the reaction mixture to 0 °C in an ice bath.

Add EDC (1.0-1.2 equivalents) portion-wise to the stirred solution.

Allow the reaction to warm to room temperature and stir for 12-24 hours. The progress of the

reaction should be monitored by Thin Layer Chromatography (TLC).

Upon completion, dilute the reaction mixture with DCM and wash sequentially with saturated

aqueous NaHCO₃ and brine.

Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under

reduced pressure to yield the crude product.

The crude N-(4-ethoxyphenyl)isonicotinamide can be purified by recrystallization from a

suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel.
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The following diagram illustrates the general workflow for the synthesis and purification of N-(4-
ethoxyphenyl)isonicotinamide.

Start: Reagents

Isonicotinic Acid + 4-Ethoxyaniline
+ Coupling Agents (EDC, HOBt)

+ Base (DIPEA) in Solvent (DCM)

Amide Coupling Reaction
(0°C to Room Temperature, 12-24h)

Aqueous Workup
(Wash with NaHCO3 and Brine)

Drying of Organic Layer
(Anhydrous MgSO4)

Solvent Removal
(Rotary Evaporation)

Purification of Crude Product
(Recrystallization or Chromatography)

Pure N-(4-ethoxyphenyl)isonicotinamide

Click to download full resolution via product page
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Caption: General workflow for the synthesis of N-(4-ethoxyphenyl)isonicotinamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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